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Compound of Interest

1,4-Dihydro-1,4-
Compound Name:
methanonaphthalene

Cat. No.: B1295174

An In-depth Technical Guide to 1,4-Dihydro-1,4-
methanonaphthalene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,4-Dihydro-1,4-methanonaphthalene, also known as benzonorbornadiene. The
information is curated for professionals in research and development, with a focus on
structured data, experimental protocols, and logical visualizations to facilitate understanding
and application.

Core Chemical and Physical Properties

1,4-Dihydro-1,4-methanonaphthalene is a rigid bicyclic organic compound with a fused
norbornene-naphthalene system.[1] Its unique structure, characterized by the inherent ring
strain of the bicyclo[2.2.1]heptene framework, is a key determinant of its chemical reactivity.[1]
This compound serves as a valuable building block in organic synthesis for creating more
complex molecular architectures.[1]

Table 1: Physical and Chemical Properties of 1,4-Dihydro-1,4-methanonaphthalene
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Property Value Source
Molecular Formula Ci1H1o PubChem|[2]
Molecular Weight 142.20 g/mol PubChem|[2]
CAS Number 4453-90-1 Benchchem|[1]

tricyclo[6.2.1.0%,7]undeca-
IUPAC Name PubChem|[2]
2,4,6,9-tetraene

Synonyms Benzonorbornadiene NIST WebBook[3]

Density 1.1+0.1 g/cm3 Chemsrc[4]

. ) 220.8 £ 20.0 °C at 760 )
Boiling Point Chemsrc[4]ChemicalBook[5]
mmHg82.5-83.0 °C at 12 Torr

Flash Point 80.8+10.3°C Chemsrc[4]
Refractive Index 1.624 Chemsrc[4]
LogP 3.38 Chemsrc[4]
InChl Key ECYXSAHRKJELM: Benchchem[1]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,4-Dihydro-1,4-
methanonaphthalene.

Table 2: Spectroscopic Data Summary
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Technique Data Highlights

Data available on PubChem, spectra acquired
13C NMR _ _

on a Varian NV-14 instrument.[2]

The NIST Mass Spectrometry Data Center
Mass Spectrometry (GC-MS) provides GC-MS data with major peaks

observed at m/z 142, 141, and 115.[2]

While specific spectra for the title compound are
not readily available in the search results,
related structures like 1,4-dihydronaphthalene
infrared (IR) Spectroscopy show characteristic C-H and C=C stretching and
bending frequencies for the aromatic and

aliphatic portions of the molecule.

Synthesis and Experimental Protocols

The primary route for synthesizing 1,4-Dihydro-1,4-methanonaphthalene is through a
cycloaddition reaction. A prominent method involves the in-situ generation of benzyne, a highly
reactive intermediate, which then undergoes a [4+2] cycloaddition with cyclopentadiene.[1]

This protocol is based on the reaction of anthranilic acid and isoamyl nitrite to generate
benzyne, which is then trapped by cyclopentadiene.[6][7]

Materials:

e Ortho-aminobenzoic acid (anthranilic acid)

e Isoamyl nitrite

e Cyclopentadiene

o Tetrahydrofuran (THF) or dioxane (solvent)

o Dichloromethane or similar solvent for reaction with cyclopentadiene

o Catalyst (as specified in some procedures)[6]
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Procedure:

e Benzyne Generation:
o In a reaction vessel under an inert atmosphere, dissolve ortho-aminobenzoic acid in THF.
o Cool the solution to a temperature between -10 °C and 0 °C.[6]

o Slowly add isoamyl nitrite to the cooled solution. The molar ratio of anthranilic acid to
isoamyl nitrite is typically 1:1.5-1.7.[6] This reaction forms a diazonium salt intermediate
which readily decomposes to benzyne, nitrogen gas, and carbon dioxide.

o Cycloaddition Reaction:

o In a separate flask, prepare a solution of cyclopentadiene in a suitable solvent like
dichloromethane. The molar amount of cyclopentadiene should be in excess (1.2-1.5
times the equivalents of the diazonium salt).[7]

o Slowly add the freshly prepared benzyne solution to the cyclopentadiene solution.

o The reaction mixture is then heated to a temperature between 35 °C and 70 °C to facilitate
the Diels-Alder reaction.[7]

o Work-up and Purification:
o After the reaction is complete, the solvent is removed under reduced pressure.

o The crude product is then purified, typically by column chromatography, to yield pure 1,4-
Dihydro-1,4-methanonaphthalene.

The following diagram illustrates the workflow for the synthesis of 1,4-Dihydro-1,4-

methanonaphthalene.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://patents.google.com/patent/CN101531564A/en
https://patents.google.com/patent/CN101531564A/en
https://pubs.acs.org/doi/pdf/10.1021/acs.oprd.8b00281
https://pubs.acs.org/doi/pdf/10.1021/acs.oprd.8b00281
https://www.benchchem.com/product/b1295174?utm_src=pdf-body
https://www.benchchem.com/product/b1295174?utm_src=pdf-body
https://www.benchchem.com/product/b1295174?utm_src=pdf-body
https://www.benchchem.com/product/b1295174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of 1,4-Dihydro-1,4-methanonaphthalene

Step 1: Benzyne Generation

in THF (-10°C to 0°C)

[O-Aminobenzoic Acid + Isoamyl Nitrit

Diazotization

Formation of Diazonium Salt
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Caption: Synthesis workflow via benzyne intermediate.
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Chemical Reactivity and Stability
The reactivity of 1,4-Dihydro-1,4-methanonaphthalene is largely dictated by the strained
double bond within the bicyclo[2.2.1]heptene system.[1]

« Addition Reactions: The double bond readily undergoes various addition reactions.

o Cycloaddition Reactions: It can react with nitrile oxides and nitrile imines to form isoxazoline
and pyrazoline derivatives, respectively.[1]

o |somerization and Rearrangement: The strained structure makes it a substrate for catalytic,
thermal, or photochemical isomerization and rearrangement reactions, leading to diverse
molecular architectures.[1]

o Polymerization: This compound can be used in Ring-Opening Metathesis Polymerization
(ROMP) to produce poly(benzonorbornadiene)s.[1]

The logical relationship between the structural strain and reactivity is depicted in the following
diagram.
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Reactivity Profile of 1,4-Dihydro-1,4-methanonaphthalene
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Caption: Relationship between structure and reactivity.

Safety and Handling

According to available safety data, 1,4-Dihydro-1,4-methanonaphthalene is a combustible
liquid (H227).

Table 3: Safety and Handling Information
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Aspect Recommendation

) ) Wear protective gloves, eye protection, and face
Personal Protective Equipment ]
protection.

Avoid breathing mist, gas, or vapors. Avoid
Handling contact with skin and eyes. Ensure adequate
ventilation.[8][9]

Store in a well-ventilated place. Keep cool.
Storage )
Recommended storage temperature is 2-8°C.[5]

Fire Fiahti Use dry chemical, carbon dioxide, or alcohol-
ire Fightin
Jning resistant foam as extinguishing media.[3][9]

First Aid (Inhalation) Move the victim to fresh air. If breathing is
irst Aid (Inhalation
difficult, give oxygen.[8][9]

First Aid (Skin Contact) Take off contaminated clothing and wash with
irst Ai in Contac
soap and plenty of water.[8][9]

First Aid (Eye Contact) Rinse with pure water for at least 15 minutes
irst Ai e Contac
Y and consult a doctor.[8][9]

Rinse mouth with water. Do not induce vomiting.
First Aid (Ingestion) Call a doctor or poison control center

immediately.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemsrc.com/en/cas/4453-90-1_29507.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0673334_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0673334_EN.htm
https://patents.google.com/patent/CN101531564A/en
https://patents.google.com/patent/CN101531564A/en
https://pubs.acs.org/doi/pdf/10.1021/acs.oprd.8b00281
https://www.chemicalbook.com/msds/1-4-dihydro-1-4-methanonaphthalene.pdf
https://www.xixisys.com/substances/4453-90-1
https://www.xixisys.com/substances/4453-90-1
https://www.benchchem.com/product/b1295174#physical-and-chemical-properties-of-1-4-dihydro-1-4-methanonaphthalene
https://www.benchchem.com/product/b1295174#physical-and-chemical-properties-of-1-4-dihydro-1-4-methanonaphthalene
https://www.benchchem.com/product/b1295174#physical-and-chemical-properties-of-1-4-dihydro-1-4-methanonaphthalene
https://www.benchchem.com/product/b1295174#physical-and-chemical-properties-of-1-4-dihydro-1-4-methanonaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295174?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

